Cas no 165124-42-5 ((5-methylpyrazin-2-yl)hydrazine)

• Product Name: (5-methylpyrazin-2-yl)hydrazine
• CAS No: 165124-42-5
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD09863245
• CID: 1028205
• PubChem ID: 20736299
• Update Time: 2025-09-27

(5-methylpyrazin-2-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazino-5-methylpyrazine
• (5-methylpyrazin-2-yl)hydrazine
• 2-Hydrazinyl-5-methylpyrazine
• 1-(5-Methylpyrazin-2-yl)hydrazine
• 5-Methyl-2(1H)-pyrazinone hydrazone
• AKOS028109290
• BCP23328
• EN300-275884
• SCHEMBL5225433
• AKOS006313592
• Pyrazine, 2-hydrazinyl-5-methyl-
• A847826
• J-509573
• BL010273
• 165124-42-5
• 2(1H)-Pyrazinone, 5-methyl-, hydrazone
• DTXSID10609548
• (5-Methyl-pyrazin-2-yl)-hydrazine
• AMY41156

• MDL： MFCD09863245
• Inchi： 1S/C5H8N4/c1-4-2-8-5(9-6)3-7-4/h2-3H,6H2,1H3,(H,8,9)
• InChI Key： YKQUFARIFDGGNF-UHFFFAOYSA-N
• SMILES： N1C=C(NN)N=CC=1C

Computed Properties

• Exact Mass: 124.07500
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 249.8±23.0 ºC (760 Torr),
• Flash Point: 104.9±22.6 ºC,
• Solubility: Dissolution (42 g/l) (25 º C),
• PSA: 63.83000
• LogP: 0.84390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines